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Compound of Interest

5-Amino-1,3-dimethyl-4-
Compound Name: _
nitropyrazole

Cat. No.: B1597495

CAS Number: 76689-64-0

Introduction: Unveiling a Versatile Heterocyclic
Scaffold

5-Amino-1,3-dimethyl-4-nitropyrazole is a multifaceted heterocyclic compound characterized
by a pyrazole core bearing an amino group at the 5-position, a nitro group at the 4-position,
and methyl groups at the 1 and 3 positions. This unique arrangement of functional groups
imparts a distinct combination of electronic and steric properties, making it a molecule of
significant interest to researchers in medicinal chemistry and materials science. The pyrazole
ring is a well-established pharmacophore found in numerous clinically approved drugs, valued
for its metabolic stability and ability to participate in various non-covalent interactions. The
introduction of a nitro group, a potent electron-withdrawing moiety, alongside an electron-
donating amino group, creates a push-pull system that profoundly influences the molecule's
reactivity, spectroscopic characteristics, and potential biological activity. This guide provides an
in-depth technical overview of 5-Amino-1,3-dimethyl-4-nitropyrazole, intended for
researchers, scientists, and drug development professionals.

Physicochemical and Spectroscopic Profile

A thorough understanding of the physicochemical and spectroscopic properties of 5-Amino-
1,3-dimethyl-4-nitropyrazole is fundamental for its application in research and development.
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hvsicochemical

Property Value Source
CAS Number 76689-64-0 [1]
Molecular Formula CsHsN4O:2 [1]
Molecular Weight 156.14 g/mol [1]
Melting Point 136-138 °C [1]
Boiling Point 327.3 °C at 760 mmHg [1]
Density 1.55 g/cm3 [1]
Flash Point 151.8 °C [1]
Appearance Expected to be a solid N/A

Spectroscopic Characterization: A Window into
Molecular Structure

While a dedicated, published spectrum for 5-Amino-1,3-dimethyl-4-nitropyrazole is not
readily available, its spectral characteristics can be reliably predicted based on the analysis of
closely related pyrazole derivatives.[2][3][4]

» 'H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for
the two methyl groups and the amino protons. The N-methyl group will likely appear as a
singlet, as will the C-methyl group, though at a different chemical shift. The amino (NH2)
protons typically present as a broad singlet, with its chemical shift being sensitive to solvent
and concentration.

e 13C NMR Spectroscopy: The carbon NMR spectrum will reveal signals for the two methyl
carbons, as well as the three carbons of the pyrazole ring. The carbon atom attached to the
nitro group is expected to be significantly downfield due to the strong electron-withdrawing
effect.

« Infrared (IR) Spectroscopy: The IR spectrum will be characterized by stretching vibrations of
the N-H bonds of the amino group, typically in the range of 3300-3500 cm~1. Asymmetric and
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symmetric stretching of the nitro (NO2) group will give rise to strong absorptions, usually
around 1500-1560 cm~* and 1300-1370 cm™1, respectively. C-H stretching of the methyl
groups will be observed around 2900-3000 cm™1,

e Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the
compound's molecular weight. Fragmentation patterns would likely involve the loss of the
nitro group and other characteristic cleavages of the pyrazole ring.

Synthesis and Reactivity: Forging and
Functionalizing the Core

The synthesis of 5-aminopyrazole derivatives is a well-trodden path in organic chemistry, with
several robust methods available.[5] A common and efficient approach involves the
cyclocondensation of a [3-ketonitrile with a hydrazine derivative.

Proposed Synthetic Workflow

A plausible synthetic route to 5-Amino-1,3-dimethyl-4-nitropyrazole would likely begin with
the synthesis of the corresponding 5-amino-1,3-dimethylpyrazole, followed by nitration.
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Caption: Proposed synthetic workflow for 5-Amino-1,3-dimethyl-4-nitropyrazole.
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Experimental Protocol: A General Guideline for
Synthesis of 5-Aminopyrazoles

The following is a generalized, multi-component reaction protocol for the synthesis of 5-
aminopyrazole-4-carbonitrile derivatives, which can be adapted for the synthesis of 5-Amino-
1,3-dimethyl-4-nitropyrazole by selecting appropriate starting materials.[6][7]

e Reaction Setup: In a round-bottom flask, combine the aldehyde derivative (1 mmol),
malononitrile (1 mmol), and the hydrazine derivative (1 mmol) in a suitable solvent such as
ethanol or a water/ethanol mixture.

» Catalyst Addition: Introduce a catalytic amount of a suitable catalyst. Green chemistry
approaches have utilized novel catalysts such as alumina-silica-supported MnO2 or modified
layered double hydroxides.[6][7]

e Reaction Conditions: Stir the reaction mixture at a specified temperature (e.g., 55 °C) for the
required duration (typically 15-30 minutes).[6]

e Monitoring: Track the progress of the reaction using Thin Layer Chromatography (TLC).

o Workup and Purification: Upon completion, cool the reaction mixture to room temperature. If
a solid product precipitates, it can be collected by filtration. Otherwise, the solvent is
removed under reduced pressure, and the crude product is purified by recrystallization or
column chromatography.

Reactivity of the 5-Aminopyrazole Scaffold

The 5-aminopyrazole core is a versatile building block for the synthesis of a wide array of fused
heterocyclic systems.[8][9] The amino group can act as a nucleophile, participating in reactions
such as acylation and condensation with carbonyl compounds.[8] The pyrazole ring itself can
undergo electrophilic substitution, although the positions of substitution are directed by the
existing substituents. The presence of both an activating amino group and a deactivating nitro
group in 5-Amino-1,3-dimethyl-4-nitropyrazole suggests a complex reactivity profile that can
be exploited for further chemical modifications.
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Potential Applications: From Therapeutics to
Energetic Materials

The unique structural features of 5-Amino-1,3-dimethyl-4-nitropyrazole position it as a
compound with potential applications in diverse fields.

Medicinal Chemistry

The broader class of 5-aminopyrazoles has demonstrated a wide range of biological activities,
including anti-inflammatory, anticancer, antibacterial, and antifungal properties.[10] The
pyrazole scaffold is a privileged structure in drug discovery. The introduction of a nitro group
can sometimes enhance the biological activity of heterocyclic compounds.[11] Therefore, 5-
Amino-1,3-dimethyl-4-nitropyrazole could serve as a valuable intermediate for the synthesis
of novel therapeutic agents.

Energetic Materials

Nitropyrazoles are a significant area of research in the field of energetic materials.[5] The
introduction of nitro groups into the pyrazole ring increases the compound's density, heat of
formation, and oxygen balance, which are critical parameters for energetic performance.[5][12]
The presence of an amino group can also influence the sensitivity and thermal stability of the
compound.[5] Related compounds like 5-amino-3,4-dinitropyrazole have been investigated as
promising energetic materials with a good balance of performance and low sensitivity.[13][14]
The thermal decomposition of nitropyrazoles is a key area of study to understand their energy
release mechanisms.[15][16][17][18]
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Caption: Potential application areas for 5-Amino-1,3-dimethyl-4-nitropyrazole.

Safety and Handling

As with any chemical compound, proper safety precautions must be observed when handling
5-Amino-1,3-dimethyl-4-nitropyrazole.

Hazard Identification

A Material Safety Data Sheet (MSDS) for 5-Amino-1,3-dimethyl-4-nitropyrazole indicates
that it should be handled with care.[19] While specific hazard statements are not detailed,
related aminopyrazole compounds are known to cause skin and eye irritation and may cause
respiratory irritation.[20]

Recommended Handling Procedures

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses or
goggles, chemical-resistant gloves, and a lab coat.

¢ Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume
hood, to avoid inhalation of dust or vapors.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.
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o First Aid:

o

In case of skin contact: Wash off with soap and plenty of water.[19]

[¢]

In case of eye contact: Rinse cautiously with water for several minutes.[20]

[e]

If inhaled: Move the person into fresh air.[19]

If swallowed: Seek medical attention.

[e]

Conclusion and Future Outlook

5-Amino-1,3-dimethyl-4-nitropyrazole is a chemically intriguing molecule with a rich potential
for exploration. Its synthesis is achievable through established methodologies in heterocyclic
chemistry, and its unique substitution pattern offers a platform for further functionalization. The
dual potential for application in both medicinal chemistry as a scaffold for bioactive compounds
and in materials science as an energetic material makes it a compelling target for further
research. Future investigations should focus on the development of a scalable and efficient
synthesis, a comprehensive characterization of its physicochemical and energetic properties,
and an exploration of its biological activity profile. As our understanding of the structure-
property relationships in nitrated heterocyclic systems grows, compounds like 5-Amino-1,3-
dimethyl-4-nitropyrazole will undoubtedly play a significant role in the advancement of both
therapeutic and material sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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